2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: 2-chloro-N-[2-(4-ethylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-2-12-7-9-13(10-8-12)20-16(21)11-19-17(22)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: OLHIELJOGQCDSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide, also known as CEIB, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also affect the function of certain neurotransmitters in the brain, which could explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. Additionally, it has been shown to have antioxidant properties, which could make it useful in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide has several advantages for use in lab experiments. It is a highly pure compound that is easy to synthesize in large quantities. Additionally, it exhibits a range of biochemical and physiological effects, making it useful for a variety of applications. However, there are also limitations to its use. For example, it may be toxic at high doses, and its exact mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide. One potential area of research is in the development of new cancer treatments. 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide has been shown to inhibit the growth of cancer cells, and further research could lead to the development of new drugs that are more effective and have fewer side effects than current treatments. Additionally, 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide could be studied further for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, research could be conducted to better understand the mechanism of action of 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide, which could lead to the development of new drugs that target similar pathways.

Synthesis Methods

The synthesis of 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide involves the reaction of 2-chlorobenzoyl chloride with N-(4-ethylphenyl)glycine ethyl ester in the presence of triethylamine. The resulting product is then hydrolyzed with hydrochloric acid to yield 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide. This method has been optimized to yield high purity and high yield of 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide.

Scientific Research Applications

2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide has been extensively studied for its potential use in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it useful for a variety of applications. One of the primary uses of 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide is in the study of cancer. It has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer treatments. Additionally, 2-chloro-N-{2-[(4-ethylphenyl)amino]-2-oxoethyl}benzamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.